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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(biotin-PEG3)-Cy5

Cat. No.: B15541702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

synthesis, and applications of N-(m-PEG4)-N'-(biotin-PEG3)-Cy5. This bifunctional molecule,

incorporating a biotin moiety for high-affinity binding to streptavidin, a Cy5 fluorophore for

sensitive detection, and polyethylene glycol (PEG) linkers for enhanced solubility and reduced

steric hindrance, is a valuable tool in various life science and drug discovery applications.

Core Properties and Quantitative Data
N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 is a versatile reagent characterized by its specific chemical

and physical properties. The following table summarizes key quantitative data for this

compound and provides a comparison with other relevant biotin-Cy5 conjugates.
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Property
N-(m-PEG4)-N'-
(biotin-PEG3)-Cy5

Sulfo-Cy5-PEG3-
biotin

Cy5 Biotin

CAS Number
2107273-68-5[1][2][3]

[4]
Not specified Not specified

Molecular Formula C₅₂H₇₆ClN₅O₉S[1][2] C₄₈H₆₅N₆KO₁₁S₃[5] C₅₁H₇₂N₆S₄O₁₅[6]

Molecular Weight (

g/mol )
982.71[1] 1037.36[5] 1136.39[7][8][9]

Excitation Maximum

(nm)
~649 646[5][10][11] 649[8][12]

Emission Maximum

(nm)
~667 662[5][10][11] 671[8][12]

Extinction Coefficient

(M⁻¹cm⁻¹)
Not specified 271,000[5][11] 250,000[7][8][12][13]

Chemical Structure
The chemical structure of N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 is defined by its three key

components: the biotin headgroup, the Cy5 fluorophore, and the intervening PEG linkers. The

m-PEG4 and biotin-PEG3 chains enhance the molecule's hydrophilicity and provide spatial

separation between the biotin and Cy5 moieties, which is crucial for maintaining their

respective functionalities.
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Chemical Structure of N-(m-PEG4)-N'-(biotin-PEG3)-Cy5

Biotin Moiety PEG3 Linker Linker Core m-PEG4 Linker Cy5 Fluorophore

Biotin -(CH₂CH₂O)₃- N-N' Linkage CH₃O-(CH₂CH₂O)₄- Cyanine 5
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Experimental Workflow for Streptavidin-Biotin-Cy5 Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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